Cas no 1803610-79-8 (Benzamide, N-[3-(3-piperidinyl)-1H-pyrazol-4-yl]-)

• Product Name: Benzamide, N-[3-(3-piperidinyl)-1H-pyrazol-4-yl]-
• CAS No: 1803610-79-8
• MF: C₁₅H₁₈N₄O
• MW: 270.329622745514
• CID: 5211086
• PubChem ID: 75480406
• Update Time: 2025-06-11

Benzamide, N-[3-(3-piperidinyl)-1H-pyrazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[3-(3-piperidinyl)-1H-pyrazol-4-yl]-

• Inchi： 1S/C15H18N4O/c20-15(11-5-2-1-3-6-11)18-13-10-17-19-14(13)12-7-4-8-16-9-12/h1-3,5-6,10,12,16H,4,7-9H2,(H,17,19)(H,18,20)
• InChI Key： JIXWHJAPBQZCIW-UHFFFAOYSA-N
• SMILES： C(NC1=CNN=C1C1CCCNC1)(=O)C1=CC=CC=C1

Additional information on Benzamide, N-[3-(3-piperidinyl)-1H-pyrazol-4-yl]-

Exploring Benzamide, N-[3-(3-piperidinyl)-1H-pyrazol-4-yl]- (CAS No. 1803610-79-8): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, Benzamide, N-[3-(3-piperidinyl)-1H-pyrazol-4-yl]- (CAS No. 1803610-79-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its piperidine and pyrazole moieties, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular framework combines a benzamide core with a 3-piperidinyl-1H-pyrazol-4-yl substituent, offering a versatile scaffold for drug discovery and material science.

The growing demand for heterocyclic compounds in medicinal chemistry has propelled the study of Benzamide, N-[3-(3-piperidinyl)-1H-pyrazol-4-yl]-. Researchers are particularly intrigued by its potential role in modulating biological targets, such as enzymes and receptors, which are critical in treating various health conditions. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such compounds, as they can be optimized for enhanced efficacy and selectivity using advanced algorithms.

One of the key questions often searched by users is: "What are the applications of Benzamide derivatives in drug development?" This compound's piperidine-pyrazole hybrid structure makes it a promising candidate for designing inhibitors or modulators of biological pathways. For instance, similar derivatives have been investigated for their potential in neurological disorders and metabolic diseases, aligning with current healthcare priorities. Additionally, its solubility and stability profiles are frequently analyzed to ensure compatibility with pharmaceutical formulations.

From a synthetic chemistry perspective, the preparation of Benzamide, N-[3-(3-piperidinyl)-1H-pyrazol-4-yl]- involves multi-step reactions, often starting with the condensation of piperidine and pyrazole precursors. The purity and yield of this compound are critical for its subsequent applications, prompting researchers to explore innovative purification techniques like column chromatography and recrystallization. These methods are essential for ensuring the compound meets the stringent standards required for preclinical studies.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of Benzamide derivatives. By systematically modifying the N-[3-(3-piperidinyl)-1H-pyrazol-4-yl] side chain, researchers can fine-tune the compound's interactions with biological targets. This approach is central to rational drug design, where understanding how structural changes affect activity can lead to more effective therapeutics. Recent publications have also explored the compound's potential in cancer research, though further studies are needed to validate these findings.

Environmental and safety considerations are equally important when working with Benzamide, N-[3-(3-piperidinyl)-1H-pyrazol-4-yl]-. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to minimize risks. Researchers often search for "safe handling guidelines for benzamide derivatives", emphasizing the need for clear documentation and best practices in laboratory settings. This aligns with the broader industry shift toward green chemistry and sustainable research methodologies.

In conclusion, Benzamide, N-[3-(3-piperidinyl)-1H-pyrazol-4-yl]- (CAS No. 1803610-79-8) represents a fascinating area of study at the intersection of chemistry and pharmacology. Its versatile structure, combined with the growing emphasis on AI-aided molecular design and targeted therapies, positions it as a valuable compound for future research. As the scientific community continues to unravel its potential, this molecule may pave the way for breakthroughs in both academic and industrial applications.